Cas no 1936190-55-4 (5-Fluoro-6-methoxypyrimidine-4-carboxylic acid)

• Product Name: 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid
• CAS No: 1936190-55-4
• MF: C₆H₅FN₂O₃
• MW: 172.113904714584
• CID: 5720675
• PubChem ID: 91812170
• Update Time: 2026-03-11

5-Fluoro-6-methoxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methoxypyrimidin-6-ylcarboxylic acid
• EN300-22123941
• F1967-2537
• 1936190-55-4
• Z2313525714
• AKOS026713729
• 5-fluoro-6-methoxypyrimidine-4-carboxylic acid
• MFCD29046235
• SCHEMBL22119961
• 4-Pyrimidinecarboxylic acid, 5-fluoro-6-methoxy-
• 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid

• Inchi： 1S/C6H5FN2O3/c1-12-5-3(7)4(6(10)11)8-2-9-5/h2H,1H3,(H,10,11)
• InChI Key： TZVXLXQBWRZBHT-UHFFFAOYSA-N
• SMILES： FC1=C(N=CN=C1C(=O)O)OC

Computed Properties

• Exact Mass: 172.02842019g/mol
• Monoisotopic Mass: 172.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 353.6±37.0 °C(Predicted)
• pka: 1.96±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid

5-Fluoro-6-methoxypyrimidine-4-carboxylic acid (CAS No. 1936190-55-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

5-Fluoro-6-methoxypyrimidine-4-carboxylic acid (CAS No. 1936190-55-4) is a versatile compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities and therapeutic applications. The unique combination of a fluorine atom and a methoxy group in its structure makes it an interesting candidate for drug development.

The chemical structure of 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid consists of a pyrimidine ring with a fluorine substituent at the 5-position and a methoxy group at the 6-position. The carboxylic acid functionality at the 4-position further enhances its reactivity and potential for forming various derivatives. This molecular architecture provides a solid foundation for exploring its pharmacological properties and optimizing its therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated pyrimidines in drug discovery. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to target proteins. The presence of a fluorine atom in 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid is expected to enhance its pharmacokinetic profile, making it more suitable for oral administration and improving its bioavailability.

The methoxy group in 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid also plays a crucial role in modulating its biological activity. Methoxy groups are known to increase the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach their intended targets. Additionally, the methoxy group can participate in hydrogen bonding interactions with target proteins, potentially enhancing the compound's binding affinity and selectivity.

In terms of biological activity, 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid has shown promising results in various preclinical studies. It has been investigated for its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. The compound's ability to inhibit viral replication has been attributed to its interaction with key viral enzymes, such as RNA-dependent RNA polymerases.

Beyond antiviral applications, 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid has also been explored for its anticancer properties. Studies have demonstrated that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways involved in cell proliferation and survival. The compound's mechanism of action involves targeting specific kinases and transcription factors that are often dysregulated in cancer cells.

The synthesis of 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the condensation of a suitable arylamine with a β-keto ester or β-diketone, followed by cyclization to form the pyrimidine ring. Subsequent functional group manipulations can introduce the fluorine and methoxy substituents, as well as the carboxylic acid functionality.

The physicochemical properties of 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid, including its solubility, stability, and partition coefficient (logP), have been thoroughly characterized. These properties are essential for understanding its behavior in biological systems and optimizing its formulation for drug delivery. For instance, the compound's logP value indicates that it has a favorable balance between hydrophilicity and lipophilicity, which is crucial for achieving optimal tissue distribution and cellular uptake.

In conclusion, 5-Fluoro-6-methoxypyrimidine-4-carboxylic acid (CAS No. 1936190-55-4) is a promising compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for developing new therapeutic agents against viral infections and cancer. Ongoing research continues to explore its biological activities and optimize its properties for clinical applications.